2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonylamino)-3-(2,5-dimethylphenyl)thiourea
• InChI: InChI=1S/C17H17N3O3S/c1-10-3-4-11(2)13(7-10)18-17(24)20-19-16(21)12-5-6-14-15(8-12)23-9-22-14/h3-8H,9H2,1-2H3,(H,19,21)(H2,18,20,24)
• InChI Key: NLMPPMSRYTZDHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)NNC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H17N3O3S
• DSSTOX Substance ID: DTXSID501123602
• Molecular Weight: 343.4 g/mol
• CAS RN: 438234-90-3

Description

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide, also known as BDMC, is a chemical compound that has been extensively studied for its potential therapeutic applications. BDMC belongs to the class of hydrazinecarbothioamide derivatives, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide is not fully understood. However, studies have suggested that 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide exerts its anticancer effects by inducing oxidative stress and DNA damage in cancer cells. 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has also been shown to inhibit various signaling pathways that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. Studies have suggested that 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide exhibits antioxidant activity and can protect cells against oxidative stress. 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has also been shown to have anti-inflammatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide in lab experiments is its potent anticancer activity. 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one limitation of using 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide in lab experiments is its potential toxicity. Studies have suggested that 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide can be toxic to normal cells at high concentrations, which may limit its clinical applications.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide. One area of research is to further elucidate the mechanism of action of 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide. Understanding how 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide exerts its anticancer effects can help to identify potential targets for drug development. Another area of research is to investigate the potential applications of 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide in combination with other anticancer agents. Studies have suggested that 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide may enhance the efficacy of other anticancer agents, making it a promising candidate for combination therapy. Finally, more research is needed to evaluate the safety and efficacy of 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide in preclinical and clinical studies.

Synthesis Methods

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide can be synthesized by reacting 2-(1,3-benzodioxol-5-yl)acetic acid with thionyl chloride to form 2-(1,3-benzodioxol-5-yl)acetyl chloride. This intermediate is then reacted with N-(2,5-dimethylphenyl)hydrazinecarbothioamide to form 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide.

Scientific Research Applications

2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. 2-(1,3-benzodioxol-5-ylcarbonyl)-N-(2,5-dimethylphenyl)hydrazinecarbothioamide has also been shown to inhibit tumor growth and induce apoptosis in cancer cells.